Cas no 73913-48-1 (Deoxy Ketoprofen)

Deoxy Ketoprofen Properties

Names and Identifiers

• Benzeneacetic acid, a-methyl-3-(phenylmethyl)-
• 2-(3-Benzylphenyl)propanoic acid
• Deoxyketoprofen
• RYYYTOGKTKBJDJ-UHFFFAOYSA-N
• alpha-(3-benzylphenyl)propionic acid
• FT-0665836
• DTXSID00449455
• 2-(3-benzylphenyl) propionic acid
• AKOS023925468
• 73913-48-1
• SCHEMBL2319534
• CHEMBL192468
• +Expand

• InChIKey： RYYYTOGKTKBJDJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H16O2/c1-12(16(17)18)15-9-5-8-14(11-15)10-13-6-3-2-4-7-13/h2-9,11-12H,10H2,1H3,(H,17,18)
• SMILES： CC(C1=CC=CC(=C1)CC2=CC=CC=C2)C(=O)O

Computed Properties

• Exact Mass: 240.11500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 240.115029749g/mol
• Heavy Atom Count: 18
• Complexity: 268
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 3.46550
• PSA: 37.30000
• Boiling Point: 386.5±11.0 °C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 283.4±14.4 °C
• Density: 1.1±0.1 g/cm3